Cas no 355423-48-2 (5-bromo-2,4-difluoro-phenol)

5-Bromo-2,4-difluorophenol is a halogenated phenolic compound featuring bromine and fluorine substituents on an aromatic ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine enhances reactivity in cross-coupling reactions, while the fluorine atoms contribute to increased stability and lipophilicity, influencing bioavailability. This compound is often utilized in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its high purity and well-defined molecular properties ensure consistent performance in synthetic pathways. Proper handling is required due to its potential reactivity and sensitivity to moisture or light.

5-bromo-2,4-difluoro-phenol structure

Product Name:5-bromo-2,4-difluoro-phenol

CAS No:355423-48-2

MF:C₆H₃BrF₂O

MW:208.988228082657

MDL:MFCD20231458

CID:1024574

PubChem ID:9834300

Update Time:2025-06-08

5-bromo-2,4-difluoro-phenol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2,4-difluorophenol
- ACMC-209ihl
- AK-93645
- ANW-28231
- BD231024
- CTK8B1526
- SureCN2916768
- 5-bromo-2,4-difluoro-phenol
- DTXSID90431465
- 355423-48-2
- SY268950
- DS-015471
- MFCD20231458
- ZLUWZDGMZGVBGM-UHFFFAOYSA-N
- AKOS015908276
- PS-10217
- CS-0116218
- D79198
- EN300-220385
- SCHEMBL2916768
- AMY17193
- MDL： MFCD20231458
- Inchi： 1S/C6H3BrF2O/c7-3-1-6(10)5(9)2-4(3)8/h1-2,10H
- InChI Key： ZLUWZDGMZGVBGM-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=C1)O)F)F

Computed Properties

Exact Mass: 207.93400
Monoisotopic Mass: 207.93353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 2.43290

5-bromo-2,4-difluoro-phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013020995-250mg	5-Bromo-2,4-difluorophenol	355423-48-2	97%	250mg	$504.00	2023-09-02
Alichem	A013020995-500mg	5-Bromo-2,4-difluorophenol	355423-48-2	97%	500mg	$831.30	2023-09-02
Alichem	A013020995-1g	5-Bromo-2,4-difluorophenol	355423-48-2	97%	1g	$1460.20	2023-09-02
Chemenu	CM125073-500g	5-bromo-2,4-difluorophenol	355423-48-2	95%+	500g	$7360	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JJ435-50mg	5-bromo-2,4-difluoro-phenol	355423-48-2	96%	50mg	228.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JJ435-200mg	5-bromo-2,4-difluoro-phenol	355423-48-2	96%	200mg	572.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JJ435-1g	5-bromo-2,4-difluoro-phenol	355423-48-2	96%	1g	2001.0CNY	2021-08-05
Fluorochem	210694-250mg	5-Bromo-2,4-difluorophenol	355423-48-2	95%	250mg	￡188.00	2022-02-28
Fluorochem	210694-1g	5-Bromo-2,4-difluorophenol	355423-48-2	95%	1g	￡438.00	2022-02-28
Fluorochem	210694-5g	5-Bromo-2,4-difluorophenol	355423-48-2	95%	5g	￡1225.00	2022-02-28

5-bromo-2,4-difluoro-phenol Production Method

5-bromo-2,4-difluoro-phenol Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

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